6-oxo-1-(3-phenylpropyl)-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• IUPAC Name: N-(oxan-4-yl)-6-oxo-1-(3-phenylpropyl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H28N2O3/c23-19-9-8-17(20(24)21-18-10-13-25-14-11-18)15-22(19)12-4-7-16-5-2-1-3-6-16/h1-3,5-6,17-18H,4,7-15H2,(H,21,24)
• InChI Key: RZQVWBDKLRQQCG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(CC1C(=O)NC2CCOCC2)CCCC3=CC=CC=C3
• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

The synthesis of complex piperidine derivatives often involves multi-step reactions that may include cyclization, alkylation, and amide formation. Specific synthesis pathways can vary based on desired functional groups or structural modifications aiming to explore the compound's potential in medicinal chemistry or material science.

Molecular Structure Analysis

Molecular structure analysis involves techniques such as X-ray diffraction, NMR spectroscopy, and computational chemistry methods. These techniques help in understanding the three-dimensional conformation, electron distribution, and potential reactive sites of the compound, which are crucial for predicting its reactivity and interactions with biological targets.

Chemical Reactions and Properties

Chemical properties of such compounds typically involve their reactivity towards nucleophiles, electrophiles, and other reagents. The presence of multiple functional groups like amide, oxo, and piperidine allows for a variety of chemical transformations, including but not limited to, hydrolysis, reduction, and conjugation reactions, which can be exploited to derive more complex molecules or modify the compound's activity.

Physical Properties Analysis

The physical properties of "6-oxo-1-(3-phenylpropyl)-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide" such as solubility, melting point, and crystalline form are influenced by its molecular structure. These properties are essential for understanding the compound's stability, formulation potential, and suitable storage conditions.

Chemical Properties Analysis

Chemical properties encompass the compound's stability under various conditions, its acidity or basicity, its potential for forming hydrogen bonds, and its reactivity profile. These properties are pivotal in drug design, predicting metabolism, and understanding the compound's interaction with biological molecules.

For detailed scientific research on similar compounds and methodologies that could relate to the synthesis, structure, and properties of "6-oxo-1-(3-phenylpropyl)-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide," the provided references offer a starting point for in-depth exploration:

• Synthesis approaches and molecular interactions of piperidine derivatives were explored in depth by Shim et al. (2002) and Jayarajan et al. (2019), which provide insights into the chemical behavior and potential applications of such compounds (Shim et al., 2002); (Jayarajan et al., 2019).